N-(2-acetyl-5-tert-butylphenyl)benzamide

• IUPAC Name: N-(2-acetyl-5-tert-butylphenyl)benzamide
• InChI: InChI=1S/C19H21NO2/c1-13(21)16-11-10-15(19(2,3)4)12-17(16)20-18(22)14-8-6-5-7-9-14/h5-12H,1-4H3,(H,20,22)
• InChI Key: KKFZHSHXFMQMAT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=C(C=C1)C(C)(C)C)NC(=O)C2=CC=CC=C2
• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol

Description

N-(2-acetyl-5-tert-butylphenyl)benzamide is a chemical compound with various applications in organic chemistry and materials science. While specific information on this exact compound may be limited, related research provides insights into similar compounds and their properties, synthesis, and applications.

Synthesis Analysis

The synthesis of similar compounds typically involves condensation reactions, where an aniline derivative is reacted with benzoyl chloride in an aqueous medium. This process is utilized in the synthesis of derivatives like N-(3-hydroxyphenyl)benzamide, indicating common practices in the synthesis of related benzamide compounds (Abbasi et al., 2014).

Molecular Structure Analysis

Molecular structure analysis of benzamide derivatives often employs techniques such as X-ray diffraction, IR spectroscopy, and DFT calculations. For example, a related compound, 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide, was analyzed to reveal its crystalline structure and molecular geometry, providing insights into the typical structural characteristics of benzamide derivatives (Demir et al., 2015).

Chemical Reactions and Properties

Benzamide compounds participate in various chemical reactions, including enzyme inhibition activities against enzymes like butylcholinesterase and acetylcholinesterase. These activities are related to the structural features and functional groups of the benzamide derivatives, providing a basis for understanding the chemical properties and reactivity of N-(2-acetyl-5-tert-butylphenyl)benzamide (Abbasi et al., 2014).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility, melting point, and crystallinity, are influenced by their molecular structures. For example, related polyamides show noncrystalline structures and good solubility in polar solvents, indicating the potential physical properties of N-(2-acetyl-5-tert-butylphenyl)benzamide derivatives (Hsiao et al., 2000).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, of benzamide compounds can be affected by substitutions on the benzene ring and the amide group. These properties are essential for their applications in organic synthesis and material science, as seen in the synthesis and reactivity studies of similar compounds (Zhou et al., 2008).